Cas no 2921860-53-7 (5-Chloro-2-fluoro-3-(trimethylsilyl)benZoic acid)

• Product Name: 5-Chloro-2-fluoro-3-(trimethylsilyl)benZoic acid
• CAS No: 2921860-53-7
• MF: C₁₀H₁₂ClFO₂Si
• MW: 246.737986564636
• CID: 6796715
• PubChem ID: 171367928
• Update Time: 2025-10-29

5-Chloro-2-fluoro-3-(trimethylsilyl)benZoic acid Chemical and Physical Properties

Names and Identifiers

• 2921860-53-7
• MFCD34815716
• 5-Chloro-2-fluoro-3-(trimethylsilyl)benZoic acid

• Inchi： 1S/C10H12ClFO2Si/c1-15(2,3)8-5-6(11)4-7(9(8)12)10(13)14/h4-5H,1-3H3,(H,13,14)
• InChI Key： QEVBCCXDYOEFMQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(=C(C=1)[Si](C)(C)C)F

Computed Properties

• Exact Mass: 246.0279120g/mol
• Monoisotopic Mass: 246.0279120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-Chloro-2-fluoro-3-(trimethylsilyl)benZoic acid

Comprehensive Overview of 5-Chloro-2-fluoro-3-(trimethylsilyl)benzoic acid (CAS No. 2921860-53-7)

5-Chloro-2-fluoro-3-(trimethylsilyl)benzoic acid (CAS No. 2921860-53-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique trimethylsilyl and halogen-substituted benzoic acid structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₂ClFO₂Si, highlights the presence of chloro, fluoro, and trimethylsilyl functional groups, which contribute to its reactivity and applicability in various chemical transformations.

The compound's CAS No. 2921860-53-7 is a critical identifier for researchers and manufacturers seeking high-purity intermediates for drug discovery and development. Recent trends in the pharmaceutical industry emphasize the demand for halogenated aromatic compounds, such as 5-Chloro-2-fluoro-3-(trimethylsilyl)benzoic acid, due to their role in modulating biological activity and improving drug efficacy. This aligns with the growing interest in targeted drug delivery and precision medicine, where tailored molecular structures are essential for achieving desired therapeutic outcomes.

In addition to its pharmaceutical applications, 5-Chloro-2-fluoro-3-(trimethylsilyl)benzoic acid is also explored in material science, particularly in the synthesis of advanced polymers and coatings. The trimethylsilyl group enhances the compound's stability and solubility, making it a valuable building block for creating materials with specific thermal and mechanical properties. Researchers are increasingly investigating its potential in green chemistry initiatives, aiming to reduce environmental impact while maintaining high performance.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-Chloro-2-fluoro-3-(trimethylsilyl)benzoic acid?" The answer lies in multi-step organic synthesis, often involving halogenation and silylation reactions. Another common query is: "How does the trimethylsilyl group influence the reactivity of benzoic acid derivatives?" The trimethylsilyl moiety acts as a protective group and can alter electronic effects, facilitating selective functionalization.

The compound's relevance extends to high-throughput screening and combinatorial chemistry, where it is used to generate diverse libraries of bioactive molecules. Its compatibility with modern catalysis techniques, such as palladium-catalyzed cross-coupling reactions, further underscores its utility in contemporary research. As the scientific community continues to explore sustainable synthesis methods, 5-Chloro-2-fluoro-3-(trimethylsilyl)benzoic acid remains a focal point for innovation.

From a regulatory perspective, the compound is not classified as hazardous under current guidelines, making it accessible for laboratory and industrial use. However, proper handling and storage are recommended to ensure safety and maintain product integrity. The growing emphasis on chemical safety and responsible sourcing has led to increased scrutiny of raw materials, with CAS No. 2921860-53-7 being a trusted reference for quality assurance.

In conclusion, 5-Chloro-2-fluoro-3-(trimethylsilyl)benzoic acid (CAS No. 2921860-53-7) is a multifaceted compound with broad applications in drug development, material science, and synthetic chemistry. Its unique structural features and compatibility with modern methodologies make it a valuable asset for researchers and manufacturers alike. As the demand for specialty chemicals and custom intermediates grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.